Cas no 2551116-18-6 (4-Chloro-3-nitropyrazolo[1,5-a]pyrazine)

• Product Name: 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine
• CAS No: 2551116-18-6
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 5464849
• Update Time: 2023-08-29

4-Chloro-3-nitropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine
• Z4056863134

• Inchi： 1S/C6H3ClN4O2/c7-6-5-4(11(12)13)3-9-10(5)2-1-8-6/h1-3H
• InChI Key： VRRQFGOKAKDKJN-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.9944530 g/mol
• Monoisotopic Mass: 197.9944530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76
• Molecular Weight: 198.57